N-(5-chloro-2-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetamide
• InChI: InChI=1S/C14H13ClF3N3O2/c1-8-5-12(14(16,17)18)20-21(8)7-13(22)19-10-6-9(15)3-4-11(10)23-2/h3-6H,7H2,1-2H3,(H,19,22)
• InChI Key: MKMWBFLKELMTTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)NC2=C(C=CC(=C2)Cl)OC)C(F)(F)F
• Molecular Formula: C14H13ClF3N3O2
• Molecular Weight: 347.72 g/mol

Description

This compound belongs to a class of chemicals that are often studied for their potential applications in various fields like medicinal chemistry. While specific information on this compound is limited, similar compounds have been extensively researched for their chemical and biological properties.

Synthesis Analysis

Synthesis of related compounds often involves complex chemical reactions. For example, Sunder et al. (2013) synthesized derivatives of a similar compound, demonstrating a series of reactions and confirming the chemical structures through spectroscopic methods (Sunder & Maleraju, 2013).

Molecular Structure Analysis

The molecular structure of compounds in this class is typically confirmed using techniques like NMR, IR, and Mass spectrometry. Şahin et al. (2011) used single-crystal X-ray diffraction and density functional method (DFT) to determine the molecular geometries of similar compounds (Şahin et al., 2011).

Chemical Reactions and Properties

These compounds often exhibit a range of chemical reactions and properties. For instance, Kumarasinghe et al. (2009) discussed the regiospecific synthesis of related compounds, highlighting the importance of X-ray analysis for structure determination (Kumarasinghe et al., 2009).